Cas no 168127-30-8 (Acetic acid,2-[4-[2-(phenylamino)-4-thiazolyl]phenoxy]-, ethyl ester)

Acetic acid,2-[4-[2-(phenylamino)-4-thiazolyl]phenoxy]-, ethyl ester structure
168127-30-8 structure
Product name:Acetic acid,2-[4-[2-(phenylamino)-4-thiazolyl]phenoxy]-, ethyl ester
CAS No:168127-30-8
MF:C19H18N2O3S
MW:354.422823429108
CID:184154
PubChem ID:3074894

Acetic acid,2-[4-[2-(phenylamino)-4-thiazolyl]phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[4-[2-(phenylamino)-4-thiazolyl]phenoxy]-, ethyl ester
    • ethyl 2-[4-(2-anilino-1,3-thiazol-4-yl)phenoxy]acetate
    • Acetic acid, (4-(2-phenylamino)-4-thiazolyl)phenoxy-, ethyl ester
    • Ethyl (4-(2-phenylamino)-4-thiazolyl)phenoxyacetate
    • ethyl {4-[2-(phenylamino)-1,3-thiazol-4-yl]phenoxy}acetate
    • 168127-30-8
    • DTXSID00168492
    • Inchi: InChI=1S/C19H18N2O3S/c1-2-23-18(22)12-24-16-10-8-14(9-11-16)17-13-25-19(21-17)20-15-6-4-3-5-7-15/h3-11,13H,2,12H2,1H3,(H,20,21)
    • InChI Key: JTBAUYBFAAUYBB-UHFFFAOYSA-N
    • SMILES: CCOC(COC1C=CC(C2=CSC(NC3C=CC=CC=3)=N2)=CC=1)=O

Computed Properties

  • Exact Mass: 354.10394
  • Monoisotopic Mass: 354.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • XLogP3: 4.7
  • Topological Polar Surface Area: 88.7Ų
  • Surface Charge: 0

Experimental Properties

  • Density: 1.263
  • Boiling Point: 520.8°Cat760mmHg
  • Flash Point: 268.8°C
  • Refractive Index: 1.624
  • PSA: 60.45

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